molecular formula C14H18N6O B5640786 1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-pyrimidin-2-yl-1,4-diazepane

1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-pyrimidin-2-yl-1,4-diazepane

Cat. No. B5640786
M. Wt: 286.33 g/mol
InChI Key: RPNWIPAYUMJOHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to 1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-pyrimidin-2-yl-1,4-diazepane involves cycloaddition reactions and the manipulation of oxadiazole derivatives. For instance, cycloadditions involving oxadiazinones and various olefins, such as cyclopropenes and norbornadiene, have been explored to synthesize complex heterocyclic systems (Christl et al., 1990).

Molecular Structure Analysis

The molecular structure of 1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-pyrimidin-2-yl-1,4-diazepane and similar compounds is characterized by the presence of heterocyclic rings that confer unique chemical properties. Structural elucidation techniques, such as IR, NMR, and mass spectrometry, are critical in confirming the configuration of these complex molecules. Research into similar compounds has revealed the importance of conformational analysis in understanding their biological activity and chemical behavior (Shishkina et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of 1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-pyrimidin-2-yl-1,4-diazepane is influenced by its oxadiazole and diazepane moieties. These structures are known to participate in cycloaddition reactions, offering pathways to novel pyrimidinone and fused pyrimidinone derivatives (Sharma & Mahajan, 1997). Such reactions are essential for the synthesis of diverse heterocyclic compounds with potential pharmacological applications.

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and stability, are crucial for their application in chemical synthesis and potential drug development. These properties are determined by the compound's molecular structure, particularly the arrangement and type of heterocyclic rings. Research in this area often focuses on the synthesis conditions and the subsequent physical characterization to optimize the compound's utility (Fesenko et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity towards nucleophiles or electrophiles, and the ability to undergo ring expansion or contraction, are influenced by the compound's heterocyclic framework. For example, the reaction of tetrahydropyrimidin-2-ones with various nucleophiles has demonstrated highly diastereoselective formation of diazepinones, highlighting the impact of the molecular structure on chemical behavior (Fesenko & Shutalev, 2015).

properties

IUPAC Name

2-cyclopropyl-5-(4-pyrimidin-2-yl-1,4-diazepan-1-yl)-1,3,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N6O/c1-5-15-13(16-6-1)19-7-2-8-20(10-9-19)14-18-17-12(21-14)11-3-4-11/h1,5-6,11H,2-4,7-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPNWIPAYUMJOHZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN(C1)C2=NN=C(O2)C3CC3)C4=NC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-4-pyrimidin-2-yl-1,4-diazepane

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.